Cas no 1805604-46-9 (3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile
• CAS No: 1805604-46-9
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4895232
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile

• Inchi： 1S/C10H10F2N2O/c1-6-8(15-2)5-14-7(3-4-13)9(6)10(11)12/h5,10H,3H2,1-2H3
• InChI Key： JYPTZTJTXJWBSI-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile

Introduction to 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile (CAS No. 1805604-46-9)

3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805604-46-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological properties. The presence of functional groups such as the difluoromethyl, methoxy, and methyl substituents, along with the acetonitrile moiety at the 2-position, contributes to its complex reactivity and utility in synthetic chemistry.

The difluoromethyl group is particularly noteworthy in modern drug discovery, as it is often incorporated into molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substitution pattern has been extensively studied in the development of kinase inhibitors, antiviral agents, and other therapeutic compounds. The methoxy group at the 5-position further influences the electronic properties of the pyridine ring, potentially affecting interactions with biological targets. Meanwhile, the 4-methyl group adds another layer of steric and electronic modulation, making this compound a versatile scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel scaffolds that combine multiple pharmacophoric elements to achieve synergistic effects. The structure of 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile aligns well with this trend, as it integrates several key functional groups that are known to enhance drug-like properties. For instance, studies have demonstrated that compounds featuring a difluoromethyl group often exhibit improved resistance to enzymatic degradation, a critical factor in drug efficacy. Additionally, the methoxy and methyl substituents can fine-tune the binding interactions within biological macromolecules, such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced activity against various diseases. For example, recent studies have shown that analogs of this compound exhibit promising inhibitory effects on certain enzymes implicated in cancer progression. The acetonitrile group at the 2-position also serves as a versatile handle for further chemical modifications, allowing for the exploration of diverse chemical space.

The pharmaceutical industry has long been interested in pyridine derivatives due to their broad spectrum of biological activities. The combination of electron-withdrawing and electron-donating groups in 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile makes it an attractive candidate for further investigation. Specifically, the difluoromethyl group can increase lipophilicity and reduce metabolic liability, while the methoxy and methyl groups can modulate receptor binding affinity. These features collectively contribute to its potential as a lead compound or intermediate in drug development pipelines.

Advances in computational chemistry have also facilitated the exploration of this compound's properties. Molecular modeling studies suggest that its structure may interact favorably with specific protein targets, making it a promising candidate for structure-based drug design. Furthermore, virtual screening techniques have been employed to identify potential derivatives with improved pharmacological profiles. These computational approaches complement traditional synthetic strategies, enabling researchers to optimize the compound's activity more efficiently.

The agrochemical sector has also shown interest in this class of compounds due to their potential as intermediates for crop protection agents. Pyridine-based molecules are known for their role in developing herbicides, fungicides, and insecticides. The unique substitution pattern of 3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile may confer properties that make it suitable for designing novel agrochemicals with enhanced efficacy and environmental compatibility.

In conclusion,3-(Difluoromethyl)-5-methoxy-4-methylpyridine-2-acetonitrile (CAS No. 1805604-46-9) represents a fascinating compound with significant potential in both pharmaceutical and agrochemical applications. Its structural features—particularly the presence of a difluoromethyl, methoxy, and methyl group—make it a valuable scaffold for medicinal chemists seeking to develop next-generation bioactive molecules. As research continues to uncover new applications for this compound and its derivatives,its importance is likely to grow further within the chemical biology community.